3-(Pyridin-4-yl)-1,2-oxazol-5-amine

Specification

• CAS No.: 19790-96-6
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 3-pyridin-4-yl-1,2-oxazol-5-amine
• Standard InChI: InChI=1S/C8H7N3O/c9-8-5-7(11-12-8)6-1-3-10-4-2-6/h1-5H,9H2
• Standard InChI Key: BXJIHGSHLZBSFO-UHFFFAOYSA-N
• SMILES: C1=CN=CC=C1C2=NOC(=C2)N
• Canonical SMILES: C1=CN=CC=C1C2=NOC(=C2)N

Introduction

3-(Pyridin-4-yl)-1,2-oxazol-5-amine, also known as 5-amino-3-(4-pyridyl)isoxazole, is a heterocyclic organic compound with the molecular formula C₈H₇N₃O and CAS number 19790-96-6. This compound combines a pyridine ring with an isoxazole ring, which are both significant in medicinal chemistry due to their diverse biological activities.

Synthesis Methods

The synthesis of 3-(Pyridin-4-yl)-1,2-oxazol-5-amine typically involves reactions that form the isoxazole ring and attach the pyridine moiety. While specific synthesis protocols for this compound are not widely detailed in the available literature, general methods for synthesizing isoxazole derivatives often involve condensation reactions or cyclization processes.

Biological Activities

Although specific biological activities of 3-(Pyridin-4-yl)-1,2-oxazol-5-amine are not extensively documented, compounds with similar structures (e.g., pyridine and isoxazole derivatives) have shown potential in various therapeutic areas:

• Antimicrobial Activity: Pyridine derivatives have been explored for their antibacterial properties.

• Antifungal Activity: Compounds with pyridine and triazole scaffolds have demonstrated antifungal efficacy.

• Antimalarial Activity: Triazolopyridine derivatives have shown promise as antimalarial agents.

Research Findings and Future Directions

While 3-(Pyridin-4-yl)-1,2-oxazol-5-amine itself has limited documented research, its structural components suggest potential applications in medicinal chemistry. Future studies could focus on synthesizing derivatives with enhanced biological activities and exploring their therapeutic potential.

Compound Type	Biological Activity
Pyridine Derivatives	Antibacterial
Pyridine-Triazole Derivatives	Antifungal
Triazolopyridine Derivatives	Antimalarial